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Compound of Interest

Compound Name: AC260584

Cat. No.: B1664316

Disclaimer: A specific Safety Data Sheet (SDS) for AC260584 is not publicly available. The
following guidance is based on best practices for handling research chemicals with unknown
toxicological properties. Researchers must exercise extreme caution and perform a risk
assessment before handling this compound.

This guide provides essential safety protocols and logistical plans for the operational use and
disposal of AC260584, a potent and selective muscarinic M1 receptor allosteric agonist.[1]
Given that the full toxicological profile of this compound is not widely documented, it is
imperative to treat it as a potentially hazardous substance.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical line of defense against potential

exposure. The following table summarizes the required PPE for various stages of handling
AC260584.
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Operational Plan: From Receipt to Experimentation

A systematic approach to handling AC260584 will minimize the risk of exposure and ensure the

integrity of the compound.

1. Receiving and Inspection:

2. Storage:

Upon receipt, inspect the package for any signs of damage or leakage.
Wear safety glasses and nitrile gloves during unpacking.

Verify that the primary container is sealed and properly labeled.

Store AC260584 in a cool, dry, and well-ventilated area, away from incompatible materials.
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e The supplier MedChemExpress recommends storing the solid form at -20°C for long-term
stability.

o Stock solutions should be aliquoted and stored at -80°C (for up to 2 years) or -20°C (for up to
1 year) to avoid repeated freeze-thaw cycles.

3. Weighing and Solution Preparation (Experimental Protocol):
e Objective: To prepare a stock solution of AC260584 in a suitable solvent.
o Methodology:

o Perform all weighing and solution preparation inside a certified chemical fume hood or a
ventilated balance enclosure to avoid inhalation of the powder.

o Wear a full-coverage lab coat, safety goggles, and double-nitrile gloves.
o Use dedicated, clean spatulas and weighing paper.

o AC260584 is soluble in DMSO. To prepare a 10 mM stock solution, for example, dissolve
3.48 mg of AC260584 (Molecular Weight: 348.46 g/mol ) in 1 mL of DMSO.

o Vortex briefly to ensure complete dissolution.
o Aliquot the stock solution into smaller, clearly labeled cryovials for storage.
4. Administration (In-Vivo Studies):

e For animal studies, AC260584 has been formulated in vehicles such as a 50 mM sodium
acetate buffer (pH 4.5).[1]

 All procedures involving the handling of the compound and dosing of animals should be
performed in a fume hood or a ventilated biosafety cabinet.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure laboratory safety.
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e Solid Waste:

o Contaminated PPE (gloves, disposable lab coats), weighing paper, and empty vials should
be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Unused stock solutions and any aqueous waste containing AC260584 must be collected
in a separate, sealed, and labeled hazardous liquid waste container.

o Do not dispose of AC260584 down the drain.
o Waste Pickup:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"AC260584".

o Follow your institution's specific procedures for hazardous waste pickup and disposal.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling AC260584 in
a research laboratory.
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Caption: Safe handling workflow for the research chemical AC260584.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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